Cas no 1233123-61-9 (2-Dimethylamino-4,6-dimethyl-nicotinonitrile)

• Product Name: 2-Dimethylamino-4,6-dimethyl-nicotinonitrile
• CAS No: 1233123-61-9
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• MDL: MFCD01005832
• CID: 4579439
• Update Time: 2025-06-20

2-Dimethylamino-4,6-dimethyl-nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Dimethylamino-4,6-dimethyl-nicotinonitrile
• 3-Pyridinecarbonitrile, 2-(dimethylamino)-4,6-dimethyl-

• MDL： MFCD01005832
• Inchi： 1S/C10H13N3/c1-7-5-8(2)12-10(13(3)4)9(7)6-11/h5H,1-4H3
• InChI Key： YIDHWIHHQHGZLY-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=NC(C)=CC(C)=C1C#N

Additional information on 2-Dimethylamino-4,6-dimethyl-nicotinonitrile

Introduction to 2-Dimethylamino-4,6-dimethyl-nicotinonitrile (CAS No: 1233123-61-9)

2-Dimethylamino-4,6-dimethyl-nicotinonitrile, identified by the Chemical Abstracts Service Number (CAS No) 1233123-61-9, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the nicotinonitrile class, characterized by its nitrile functional group and a pyridine core structure. The presence of two dimethylamino substituents at the 2-position and methyl groups at the 4 and 6 positions imparts unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry and drug development.

The structure of 2-Dimethylamino-4,6-dimethyl-nicotinonitrile is highly versatile, enabling its application in various chemical transformations. The nitrile group can undergo hydrolysis to form carboxylic acids or reduction to form amines, while the pyridine ring serves as a scaffold for further functionalization. These attributes have positioned this compound as a key building block in the synthesis of more complex molecules, particularly in medicinal chemistry.

In recent years, there has been growing interest in nicotinonitrile derivatives due to their potential biological activities. The dimethylamino group enhances the lipophilicity of the molecule, improving its membrane permeability and bioavailability. This feature is particularly advantageous in drug design, where optimizing pharmacokinetic properties is crucial for therapeutic efficacy.

Recent studies have highlighted the pharmacological significance of compounds with a similar structure to 2-Dimethylamino-4,6-dimethyl-nicotinonitrile. Researchers have explored its derivatives as potential candidates for treating neurological disorders, including Alzheimer's disease and Parkinson's disease. The pyridine core is known to interact with various biological targets, such as enzymes and receptors, making it a promising scaffold for developing novel therapeutics.

The synthesis of 2-Dimethylamino-4,6-dimethyl-nicotinonitrile typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include condensation reactions followed by functional group transformations. Advances in catalytic methods have improved the efficiency and yield of these synthetic pathways, making large-scale production more feasible.

One of the most compelling aspects of this compound is its role in drug discovery and development. The structural motifs present in 2-Dimethylamino-4,6-dimethyl-nicotinonitrile have been leveraged to design molecules with enhanced binding affinity and selectivity towards therapeutic targets. For instance, modifications at the 2-position can fine-tune the interaction with enzymes such as kinases or phosphodiesterases, which are often implicated in disease pathways.

The biological activity of 2-Dimethylamino-4,6-dimethyl-nicotinonitrile and its derivatives has been extensively studied in vitro and in vivo. Preliminary findings suggest that certain analogs exhibit potent inhibitory effects on disease-related enzymes. These results are particularly encouraging for developing treatments targeting inflammation and oxidative stress, which are implicated in various chronic diseases.

In addition to its pharmaceutical applications, this compound has shown promise in material science. The unique electronic properties of nicotinonitrile derivatives make them suitable for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells. The ability to modify the electron density through functional group changes allows for tuning the optoelectronic characteristics of these materials.

The regulatory landscape for compounds like 2-Dimethylamino-4,6-dimethyl-nicotinonitrile is continually evolving. Regulatory agencies require comprehensive data on safety and efficacy before approving new drugs or materials derived from these compounds. Manufacturers must adhere to stringent guidelines to ensure that their products meet quality standards and pose minimal risk to human health and the environment.

Future research directions for 2-Dimethylamino-4,6-dimethyl-nicotinonitrile may focus on expanding its applications in neurodegenerative diseases. The ability of nicotinamide derivatives to cross the blood-brain barrier makes them attractive candidates for treating conditions such as dementia and cognitive decline. Additionally, exploring new synthetic methodologies could further enhance accessibility and cost-effectiveness.

In conclusion,2-Dimethylamino-4,6-dimethyl-nicotinonitrile (CAS No: 1233123-61-9) represents a fascinating compound with diverse applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for innovation in drug design and material development. As research continues to uncover new possibilities for this molecule,its significance is likely to grow, driving advancements that benefit both science and industry.